N,N-Dimethyl-2-(3,4,5-trifluorophenoxy)ethanamine

• IUPAC Name: N,N-dimethyl-2-(3,4,5-trifluorophenoxy)ethanamine
• InChI: InChI=1S/C10H12F3NO/c1-14(2)3-4-15-7-5-8(11)10(13)9(12)6-7/h5-6H,3-4H2,1-2H3
• InChI Key: ZQDJMCVRMLEGFP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC1=CC(=C(C(=C1)F)F)F
• Molecular Formula: C10H12F3NO
• Molecular Weight: 219.20 g/mol
• CAS No.: 1708924-46-2

Description

N,N-Dimethyl-2-(3,4,5-trifluorophenoxy)ethanamine is a useful research compound. Its molecular formula is C10H12F3NO and its molecular weight is 219.207. The purity is usually 95%.
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Scientific Research Applications

Analytical Characterization

• Analytical Properties : N,N-Dimethyl-2-(3,4,5-trifluorophenoxy)ethanamine has been characterized analytically using a variety of methods such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), which are crucial for identifying its structure and composition (Zuba & Sekuła, 2013).

Pharmacological Aspects

• Receptor Agonist Activity : This compound has been studied for its activity on serotonin receptors, particularly as a 5-HT2A receptor agonist. Its biochemical pharmacology is consistent with hallucinogenic activity, highlighting its potential for research in neuroscience and pharmacology (Eshleman et al., 2018).

Metabolism and Biotransformation

• Metabolism in Human Liver : The metabolism of this compound in the human liver has been explored, revealing the role of cytochrome P450 enzymes in its biotransformation. This research is critical for understanding its pharmacokinetics and interactions with other substances (Nielsen et al., 2017).

Chemical Synthesis and Modifications

• Synthetic Methods : Research has been conducted on the synthesis of related compounds, demonstrating methods like microwave-promoted palladium-catalyzed reactions. Such studies are important for developing new synthetic routes and derivatives of this compound (Svennebring et al., 2004).

Toxicology and Safety

• Toxicological Profile : There is significant research on the toxicological aspects of this compound, including its potential cardiotoxicity. Understanding these risks is crucial for its safe handling and application in research settings (Yoon et al., 2019).

Safety and Hazards

The compound is classified as dangerous, with the signal word being "Danger". The hazard statement is H226, which indicates that it is flammable. Precautionary statements include P210 (Keep away from heat/sparks/open flames/hot surfaces), P235 (Keep cool), and P403 (Store in a well-ventilated place).